N-(3,4-dimethoxyphenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,4-dimethoxyphenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H22N4O5S and its molecular weight is 430.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Heterocyclic Derivatives and Structural Determination : Studies have demonstrated the synthesis and structural analysis of heterocyclic derivatives similar in complexity to N-(3,4-dimethoxyphenyl)-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide. For instance, the formation and X-ray structure determination of compounds derived from guanidine and pyrrolo[1,2-a]pyrimidine-4,6-dione have been reported, highlighting the intricate nature of heterocyclic chemistry and its potential for generating novel compounds with unique properties (Banfield, Fallon, & Gatehouse, 1987).
Molecular Docking and Synthesis of Pyrimidine Derivatives : Another significant application involves the synthesis of pyrimidine derivatives exhibiting anti-inflammatory and antimicrobial activities. These studies not only focus on the chemical synthesis but also on evaluating biological activities through molecular docking studies, indicating the potential pharmaceutical applications of these compounds (Abdelgawad, Bakr, & Azouz, 2018).
Biological Applications and Studies
Antimicrobial and Antitumor Activities : The synthesis and evaluation of compounds for antimicrobial and antitumor activities have been extensively explored. Compounds synthesized from 3,4-dimethoxyphenyl derivatives have shown promising results in vitro against various pathogens and cancer cell lines, suggesting a wide range of applications in developing new therapeutic agents (Sarhan, Soliman, Saleh, & Nofal, 2021).
Synthesis of Polymeric Materials : Beyond biological applications, research has also focused on the synthesis of new polymeric materials incorporating pyrimidine and related heterocyclic units. These materials have been characterized for their potential applications in various fields, including electronics and materials science, demonstrating the versatility of compounds related to this compound in scientific research (Faghihi & Hajibeygi, 2004).
Properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O5S/c1-11-9-21-18-16(19(26)24(3)20(27)23(18)2)17(11)30-10-15(25)22-12-6-7-13(28-4)14(8-12)29-5/h6-9H,10H2,1-5H3,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RWUKRJRFNNMUNU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2C(=C1SCC(=O)NC3=CC(=C(C=C3)OC)OC)C(=O)N(C(=O)N2C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.